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Compound of Interest

Compound Name: 2-(Hydroxymethyl)-4-propylphenol
CAS No.: 29922-45-0
Cat. No.: B2857558

Get Quote

Role in Impurity Profiling & Lignin Metabolite Analysis[1]
Executive Summary & Technical Context

2-(Hydroxymethyl)-4-propylphenol is a bifunctional aromatic compound characterized by a
phenolic hydroxyl group and an ortho-hydroxymethyl (benzyl alcohol) substituent on a 4-
propylphenol core.[1] Its structural duality makes it a vital reference standard in two primary
domains:

o Pharmaceutical Quality Control: It acts as a potential process impurity or degradation
product in the synthesis of alkylphenolic drugs (e.g., Propofol), specifically arising from the
contamination of starting materials with 4-propylphenol followed by hydroxymethylation, or
via oxidative degradation pathways.[1]

 Lignin Valorization Research: It serves as a model compound for "3-5" and "5-5" linkage
degradation studies, helping researchers quantify monomer yields during the catalytic
depolymerization of biomass.[1]

Physicochemical Profile
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Property Specification

Chemical Name 2-(Hydroxymethyl)-4-propylphenol
CAS Number 29922-45-0

Molecular Formula C10H1402

Molecular Weight 166.22 g/mol

Viscous colorless to pale yellow oil / Low-
Appearance

melting solid

Solubility Soluble in Methanol, Acetonitrile, DMSO;
Sparingly soluble in water

pKa (Predicted) ~9.9 (Phenolic OH)

UV Max ~275-280 nm (Methanol)

Analytical Protocols

This section details self-validating protocols for the identification and quantification of 2-
(Hydroxymethyl)-4-propylphenol.

Protocol A: High-Performance Liquid Chromatography
(HPLC-UV)

Objective: Separation of 2-(Hydroxymethyl)-4-propylphenol from related alkylphenols (e.g.,
4-propylphenol, thymol, propofol).[1]

Instrument Setup:

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 150 x 4.6 mm, 3.5 pm).[1]

Mobile Phase A: 0.1% Phosphoric Acid in Water (pH ~2.5).

Mobile Phase B: Acetonitrile (HPLC Grade).

Flow Rate: 1.0 mL/min.
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o Temperature: 30°C.

e Detection: UV @ 275 nm (Primary), 220 nm (Secondary for sensitivity).

Gradient Program:

Time (min) % Mobile Phase B Event

0.0 20% Equilibration
2.0 20% Isocratic Hold
15.0 80% Linear Ramp
18.0 95% Column Wash

| 20.0 | 20% | Re-equilibration |[1]
System Suitability Criteria:

e Retention Time (RT): ~8.5 min (elutes before 4-propylphenol due to the polar hydroxymethyl
group).

e Tailing Factor: < 1.5.

e Resolution (Rs): > 2.0 between 2-(Hydroxymethyl)-4-propylphenol and 4-propylphenol.

Protocol B: Gas Chromatography - Mass Spectrometry
(GC-MS)

Objective: Structural confirmation and trace analysis in complex matrices.[1] Note: Direct
injection is possible, but trimethylsilyl (TMS) derivatization improves peak shape and sensitivity.

[1]
Derivatization Step:
e Dissolve 1 mg standard in 1 mL Anhydrous Pyridine.

« Add 100 uL BSTFA + 1% TMCS.
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e |ncubate at 60°C for 30 minutes.

e Inject 1 pL.

GC Conditions:

Column: HP-5ms (30 m x 0.25 mm x 0.25 pm).[1]

Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).

Inlet Temp: 260°C (Split 10:1).

Oven Program: 60°C (1 min) —» 20°C/min - 280°C (hold 5 min).

MS Source: EI (70 eV), Scan range 40-400 m/z.

Diagnostic lons (TMS Derivative):

e M+e: 310 m/z (Di-TMS derivative).[1]

o Base Peak: 295 m/z (Loss of methyl from TMS).

e Fragment: 73 m/z (TMS group).

Formation & Degradation Mechanism (Causality)
Understanding the origin of this impurity is essential for controlling it in a process environment.

o Synthetic Origin (Hydroxymethylation): The primary route of formation is the electrophilic
aromatic substitution of 4-propylphenol with formaldehyde (or a formaldehyde equivalent)
under basic or acidic conditions. The ortho position is activated by the phenolic hydroxyl,
leading to the 2-hydroxymethyl adduct.[1]

o Relevance: This reaction is analogous to the formation of resol resins and can occur if
formaldehyde residues are present in solvent streams or equipment.

» Degradation Pathway (Benzylic Oxidation): In lignin models, 2-(Hydroxymethyl)-4-
propylphenol can be generated via the cleavage of 3-O-4 linkages followed by benzylic
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oxidation.[1] Conversely, the hydroxymethyl group itself is susceptible to further oxidation to
the aldehyde (Salicylaldehyde derivative) or carboxylic acid.[1]

Visualizing the Analytical Workflow

The following diagram illustrates the decision tree for selecting the appropriate analytical
method based on the sample matrix.
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Caption: Decision matrix for the analysis of 2-(Hydroxymethyl)-4-propylphenol in diverse
samples.

Handling & Stability Guidelines
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o Storage: Store neat standard at -20°C under argon or nitrogen. The benzylic alcohol moiety
is reactive and can undergo self-condensation (ether formation) or oxidation upon prolonged
exposure to air and light.[1]

o Solution Stability: Stock solutions in Methanol are stable for 1 month at 4°C. Avoid acidic
solvents for long-term storage to prevent polymerization.[1]

o Safety: Phenolic compounds are irritants.[2] Wear nitrile gloves and safety glasses.[1]
Handle in a fume hood to avoid inhalation of vapors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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